Cas no 93284-42-5 (5H,6H,7H-cyclopentabpyridin-7-ylmethanol)

• Product Name: 5H,6H,7H-cyclopentabpyridin-7-ylmethanol
• CAS No: 93284-42-5
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD18384605
• CID: 1121995
• PubChem ID: 79003684
• Update Time: 2025-11-02

5H,6H,7H-cyclopentabpyridin-7-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5H-Cyclopenta[b]pyridine-7-methanol
• 5H,6H,7H-cyclopentabpyridin-7-ylmethanol

• MDL： MFCD18384605
• Inchi： 1S/C9H11NO/c11-6-8-4-3-7-2-1-5-10-9(7)8/h1-2,5,8,11H,3-4,6H2
• InChI Key： PPNGDQJBUHIUSW-UHFFFAOYSA-N
• SMILES： OCC1C2C(=CC=CN=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5H,6H,7H-cyclopentabpyridin-7-ylmethanol

5H,6H,7H-Cyclopentabpyridin-7-ylmethanol (CAS 93284-42-5): A Versatile Heterocyclic Building Block

In the realm of heterocyclic chemistry, 5H,6H,7H-cyclopentabpyridin-7-ylmethanol (CAS 93284-42-5) has emerged as a structurally unique and synthetically valuable compound. This fused bicyclic system combines the electronic properties of pyridine with the conformational flexibility of a cyclopentane ring, making it particularly interesting for pharmaceutical research and material science applications.

The molecular structure of 5H,6H,7H-cyclopentabpyridin-7-ylmethanol features a pyridine ring annulated to a cyclopentane moiety, with a hydroxymethyl group at the 7-position. This cyclopentabpyridine derivative exhibits several notable characteristics that contribute to its utility in synthetic chemistry. The nitrogen atom in the pyridine ring provides a potential coordination site for metal complexes, while the hydroxymethyl group offers a handle for further functionalization through standard alcohol chemistry.

Recent studies have highlighted the potential of 5H,6H,7H-cyclopentabpyridin-7-ylmethanol in drug discovery programs. Its rigid yet slightly flexible scaffold makes it an attractive pharmacophore for medicinal chemistry, particularly in the design of kinase inhibitors and GPCR modulators. The compound's balanced lipophilicity and hydrogen bonding capacity contribute to favorable drug-like properties when incorporated into larger molecular architectures.

From a synthetic perspective, cyclopentabpyridine methanol derivatives like CAS 93284-42-5 serve as versatile intermediates. The hydroxymethyl group can be readily converted to various functional groups including aldehydes, carboxylic acids, amines, and halides. This transformability makes the compound valuable for structure-activity relationship (SAR) studies and combinatorial chemistry approaches.

The growing interest in fused heterocyclic systems has positioned 5H,6H,7H-cyclopentabpyridin-7-ylmethanol as a compound of significant research value. Its unique electronic properties, arising from the combination of aromatic and aliphatic character, make it particularly interesting for materials science applications. Researchers are exploring its potential in organic electronics, including as a building block for organic semiconductors and photovoltaic materials.

Quality control of 5H,6H,7H-cyclopentabpyridin-7-ylmethanol typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The CAS 93284-42-5 registry ensures proper identification and standardization of this compound across research and industrial applications. Purity specifications are particularly important for pharmaceutical applications, where even minor impurities can affect biological activity.

Recent advances in synthetic methodology have improved access to cyclopentabpyridine derivatives, making compounds like 5H,6H,7H-cyclopentabpyridin-7-ylmethanol more readily available for research purposes. Modern catalytic methods, including transition metal-catalyzed cyclizations and C-H functionalization approaches, have streamlined the preparation of these structurally complex molecules.

The stability profile of 5H,6H,7H-cyclopentabpyridin-7-ylmethanol makes it suitable for various experimental conditions. While the pyridine ring provides aromatic stability, the hydroxymethyl group requires standard protection in strongly acidic or basic media. Proper storage conditions typically involve protection from moisture and oxidation, with many researchers opting to store the compound under inert atmosphere for long-term preservation.

In the context of green chemistry, researchers are investigating more sustainable routes to cyclopentabpyridine methanol derivatives. This includes the development of atom-economical syntheses and the use of biocatalytic methods. The environmental profile of 5H,6H,7H-cyclopentabpyridin-7-ylmethanol production is becoming an increasingly important consideration in both academic and industrial settings.

Looking forward, the applications of 5H,6H,7H-cyclopentabpyridin-7-ylmethanol (CAS 93284-42-5) are expected to expand as researchers uncover new synthetic transformations and biological activities associated with this scaffold. Its combination of synthetic versatility and interesting physicochemical properties ensures that this compound will remain relevant in chemical research across multiple disciplines.